Cas no 1806833-75-9 (Methyl 2-bromo-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate)

• Product Name: Methyl 2-bromo-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate
• CAS No: 1806833-75-9
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4859878
• Update Time: 2025-05-20

Methyl 2-bromo-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate

• Inchi： 1S/C8H5BrF3NO2/c1-15-8(14)5-3(10)2-4(7(11)12)13-6(5)9/h2,7H,1H3
• InChI Key： KTBRTFGYYLGBOJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)C(=CC(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate

Methyl 2-bromo-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate: A Comprehensive Overview

The compound Methyl 2-bromo-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate, identified by the CAS number 1806833-75-9, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl ester group, a bromine atom, a difluoromethyl group, and a fluorine atom. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications in research and industry.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The presence of the bromine atom at the 2-position of the pyridine ring suggests that this compound could serve as an intermediate in the synthesis of bioactive molecules. For instance, bromine is often utilized in Suzuki coupling reactions, which are widely employed in drug discovery to form carbon-carbon bonds. The difluoromethyl group at the 6-position adds further complexity to the molecule, potentially enhancing its pharmacokinetic properties such as bioavailability and stability.

The fluorine atom at the 4-position of the pyridine ring contributes to the molecule's electronic characteristics, making it more electron-deficient and thus more reactive in certain chemical transformations. This property is particularly useful in catalytic processes where electron-deficient aromatic rings are required. Recent research has demonstrated that such fluorinated pyridines can act as effective catalysts in asymmetric synthesis, opening new avenues for the production of enantiomerically pure compounds.

In addition to its role in drug discovery, this compound has shown promise in materials science. The methyl ester group at the 3-position can be readily modified to introduce various functionalities, enabling its use as a building block for advanced materials such as polymers or nanoparticles. For example, recent advancements in polymer chemistry have utilized similar ester-containing compounds to create biodegradable polymers with applications in biomedical engineering.

From an environmental perspective, understanding the fate and behavior of this compound is crucial. Studies have shown that fluorinated aromatic compounds can exhibit persistence in certain environmental conditions, raising concerns about their long-term impact on ecosystems. However, ongoing research aims to develop sustainable synthesis methods and degradation pathways to mitigate these risks.

In conclusion, Methyl 2-bromo-6-(difluoromethyl)-4-fluoropyridine-3-carboxylate (CAS No. 1806833-75-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers and industries alike. As scientific advancements continue to unfold, this compound is expected to play an even more prominent role in shaping future innovations.